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Compound of Interest

Compound Name: MC70

Cat. No.: B15569671 Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals utilizing MC70 (CAS 1031367-64-2), a potent, non-selective P-glycoprotein (P-

gp) inhibitor. This guide provides best practices for storage and handling, alongside

troubleshooting guides and frequently asked questions (FAQs) to ensure the successful

application of MC70 in your experiments.

Troubleshooting Guides
This section addresses specific issues that may arise during research involving MC70.

Issue 1: Unexpected Cytotoxicity Observed in Cell-Based Assays

Question: My MC70 is showing significant cytotoxicity in my cell line, even at concentrations

where I expect to see specific P-gp inhibition. How can I determine if this is an off-target

effect?

Answer: It is crucial to distinguish between cytotoxicity resulting from the intended P-gp

inhibition (which leads to increased intracellular accumulation of a co-administered cytotoxic

drug) and direct, off-target cytotoxicity of MC70 itself.

Troubleshooting Steps:

Assess Intrinsic Cytotoxicity: Determine the cytotoxicity of MC70 alone, without any co-

administered P-gp substrate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15569671?utm_src=pdf-interest
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/product/b15569671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compare EC50 and IC50 Values: Compare the EC50 value for P-gp inhibition with the

IC50 value for cytotoxicity. A significant overlap may suggest off-target cytotoxic effects.

Use a P-gp Null Cell Line: Test MC70's cytotoxicity in a cell line that does not express P-

gp. If cytotoxicity persists, it is likely an off-target effect.

Vary the P-gp Substrate: If cytotoxicity is only observed in the presence of a P-gp

substrate, consider if MC70 is excessively increasing the substrate's intracellular

concentration.

Issue 2: Loss of MC70 Activity or Inconsistent Results

Question: I am observing a decrease in the inhibitory effect of MC70 in my assays, or my

results are not reproducible. What could be the cause?

Answer: Improper storage and handling of MC70 can lead to its degradation.

Troubleshooting Steps:

Review Storage Conditions: Ensure that MC70 is stored at the recommended

temperature of -20°C for long-term storage.[1][2] Stock solutions can be stored at -80°C

for up to 6 months or at -20°C for up to 1 month.[3][4]

Check Aliquoting Practice: Avoid repeated freeze-thaw cycles of the stock solution. It is

best practice to aliquot the stock solution into single-use volumes.

Solvent Purity: Ensure the DMSO used to prepare the stock solution is of high purity

and anhydrous, as contaminants can degrade the compound.

Confirm Stock Concentration: If possible, verify the concentration of your stock solution

using a suitable analytical method.

Issue 3: Precipitation of MC70 in Aqueous Media

Question: My MC70, dissolved in DMSO, precipitates when I add it to my aqueous assay

buffer. How can I prevent this?
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Answer: MC70 is a crystalline solid that is soluble in DMSO.[1][2] Like many organic small

molecules, it may have limited solubility in aqueous solutions.

Troubleshooting Steps:

Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your

assay medium as low as possible (typically <0.5%) to maintain cell health and improve

compound solubility.

Pre-warm Media: Adding the MC70/DMSO stock to pre-warmed media can sometimes

aid in solubility.

Serial Dilutions: Perform serial dilutions in your assay medium rather than a single large

dilution step.

Sonication: Briefly sonicating the final solution may help to dissolve any precipitate, but

be cautious as this can also degrade the compound.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of MC70?

A1: MC70 is a potent and non-selective inhibitor of P-glycoprotein (P-gp), a transmembrane

efflux pump that is a member of the ATP-binding cassette (ABC) transporter superfamily.[3][5]

[6] P-gp plays a significant role in multidrug resistance (MDR) in cancer by actively transporting

a wide range of chemotherapeutic agents out of cancer cells.[5][7] MC70 also inhibits other

ABC transporters, including breast cancer resistance protein (BCRP) and multidrug resistance-

associated protein 1 (MRP1).[1][2] By inhibiting these efflux pumps, MC70 can increase the

intracellular concentration of co-administered drugs, thereby enhancing their efficacy in drug-

resistant cells.[1]

Q2: What are the recommended storage and stability conditions for MC70?

A2: MC70 should be stored as a crystalline solid at -20°C, where it is stable for at least 4 years.

[1][2] Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to

one month.[3][4] It is advisable to protect the compound from light and moisture.
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Q3: How should I prepare a stock solution of MC70?

A3: A stock solution of MC70 can be prepared by dissolving the crystalline solid in an organic

solvent such as Dimethyl Sulfoxide (DMSO).[2] The solvent should be purged with an inert gas

to prevent oxidation.

Q4: What are the essential controls for an experiment involving MC70?

A4: To ensure the validity of your results, the following controls are essential:

Vehicle Control: To account for any effects of the solvent (e.g., DMSO) used to dissolve

MC70.

Positive Control Inhibitor: A well-characterized P-gp inhibitor (e.g., verapamil or cyclosporine

A) to confirm that the assay is working correctly.

Negative Control Compound: A compound known not to inhibit P-gp.

Parental Cell Line Control: A cell line that does not overexpress P-gp to identify P-gp-specific

effects.

Q5: What safety precautions should be taken when handling MC70?

A5: MC70 should be considered a hazardous material.[2] Standard laboratory safety practices

should be followed, including wearing personal protective equipment (PPE) such as gloves, a

lab coat, and safety glasses. Avoid ingestion, inhalation, and contact with skin and eyes.[2]

Always handle the compound in a well-ventilated area or a chemical fume hood. Refer to the

Safety Data Sheet (SDS) for complete safety information.

Quantitative Data Summary
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Parameter Value Transporter Cell Line Reference

EC50 0.69 µM P-gp Not Specified [3]

EC50 0.05 µM ABCB1 (P-gp) Caco-2 [1][2]

EC50 73 µM BCRP MDCK [1][2]

EC50 9.3 µM MRP1 MDCK [1][2]

Storage (Solid) -20°C N/A N/A [1][2]

Stability (Solid) ≥ 4 years N/A N/A [1][2]

Storage (Stock) -80°C (6 months) N/A N/A [3][4]

Storage (Stock) -20°C (1 month) N/A N/A [3][4]

Experimental Protocols
Protocol: In Vitro P-gp Inhibition Assay using a Fluorescent Substrate

This protocol describes a cell-based assay to evaluate the inhibitory effect of MC70 on P-gp-

mediated efflux of a fluorescent substrate, such as Rhodamine 123.

Cell Culture:

Culture a P-gp overexpressing cell line (e.g., MCF-7/ADR) and its parental, non-resistant

counterpart (e.g., MCF-7) in appropriate media.

Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

Compound Preparation:

Prepare a stock solution of MC70 in DMSO.

Create a series of dilutions of MC70 in assay buffer.

Prepare a solution of the P-gp substrate (e.g., Rhodamine 123) in assay buffer.

Assay Procedure:
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Wash the cells with assay buffer.

Pre-incubate the cells with the MC70 dilutions or a positive control inhibitor for 30-60

minutes at 37°C.

Add the P-gp substrate to all wells and incubate for a further 60-90 minutes at 37°C,

protected from light.

Wash the cells multiple times with ice-cold PBS to remove the extracellular substrate.

Lyse the cells and measure the intracellular fluorescence using a plate reader.

Data Analysis:

Subtract the background fluorescence from all readings.

Normalize the fluorescence signal to the vehicle control.

Plot the normalized fluorescence against the concentration of MC70 and fit the data to a

dose-response curve to determine the EC50 value.

Visualizations
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Caption: Workflow for the proper handling and use of MC70 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

